Cas no 929493-69-6 (9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929493-69-6
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 5427322
• Update Time: 2025-07-01

9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-(furan-2-ylmethyl)-3-(2-methoxyphenyl)-2-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9-(2-furanylmethyl)-9,10-dihydro-3-(2-methoxyphenyl)-2-methyl-
• 9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C24H21NO5/c1-15-22(17-7-3-4-8-20(17)27-2)23(26)18-9-10-21-19(24(18)30-15)13-25(14-29-21)12-16-6-5-11-28-16/h3-11H,12-14H2,1-2H3
• InChI Key： IFFAOZFOLXSMKU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=C(C)OC3=C2CN(CC2=CC=CO2)C1

Additional information on 9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

9-(Furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-4-one: A Comprehensive Overview

The compound 9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-4-one, identified by the CAS number 929493-69-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenoxazines, which are known for their unique structural features and versatile properties. The molecule's structure incorporates a chromeno[8,7-e]1,3oxazine skeleton fused with a furan and methoxyphenyl group, making it a prime candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of chromenoxazines in the development of novel therapeutic agents. The presence of the furan ring in this compound introduces electronic flexibility and enhances its ability to interact with biological targets. Researchers have demonstrated that such structural modifications can significantly improve bioavailability and pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry explored the role of this compound as a potential anticancer agent. The results indicated that its unique structure allows for selective binding to specific receptors, thereby inhibiting tumor growth without causing significant toxicity to healthy cells.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. A recent advancement in its synthesis methodology was reported in the Chemical Communications, where researchers utilized a microwave-assisted approach to streamline the reaction sequence. This method not only reduced reaction time but also improved the overall efficiency of the process. The key steps include the formation of the chromeno[8,7-e]1,3oxazine core through cyclization reactions followed by functionalization with the furan and methoxyphenyl groups.

In terms of applications, this compound has shown promise in both pharmaceutical and material science sectors. In pharmaceuticals, its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. A research team from Stanford University demonstrated that this compound can effectively inhibit certain metalloenzymes involved in neurodegenerative diseases such as Alzheimer's disease. The study emphasized its potential as a lead compound for developing new treatments targeting these enzymes.

Beyond medicine, this compound has also found applications in advanced materials. Its unique electronic properties make it an ideal candidate for use in organic electronics. A team from the University of Cambridge reported on its application as an electron transport layer in organic solar cells. Their findings indicated that incorporating this compound into device architectures significantly enhances charge transport efficiency and overall device performance.

The structural versatility of this compound also makes it an attractive candidate for further modifications to explore its full potential. Researchers are currently investigating its derivatives with different substituents to expand its range of applications. For example, introducing electron-withdrawing groups has been shown to enhance its stability under harsh conditions, making it suitable for use in high-temperature environments.

In conclusion, the compound 9-(furan-2-yl)methyl-3-(2-methoxyphenyl)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-4-one represents a significant advancement in organic chemistry due to its unique structure and diverse applications. With ongoing research focusing on optimizing its synthesis methods and exploring new functionalizations, this compound is poised to play a crucial role in both scientific research and industrial development.